Cas no 1804372-62-0 (2-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile
• CAS No: 1804372-62-0
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 4884479
• Update Time: 2025-05-22

2-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile

• Inchi： 1S/C9H6BrF3N2/c10-4-7-8(11)6(9(12)13)3-5(15-7)1-2-14/h3,9H,1,4H2
• InChI Key： RZDHDFAXGUBTEQ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=CC(CC#N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile

2-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile

2-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile (CAS No. 1804372-62-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a fluorine atom, along with an acetonitrile moiety, exhibits unique chemical properties that make it a valuable tool in various research and industrial applications.

The synthesis of 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile involves a series of intricate multi-step reactions, including nucleophilic substitution, electrophilic substitution, and fluorination processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure is particularly notable for the presence of electron-withdrawing groups, such as the acetonitrile and fluorinated substituents, which significantly influence its electronic properties and reactivity.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in the development of novel pharmaceutical agents targeting various therapeutic areas, including cancer, infectious diseases, and neurodegenerative disorders. The bromomethyl group, for instance, can serve as a reactive site for further functionalization, enabling the construction of diverse molecular architectures.

Moreover, 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile has shown remarkable stability under harsh chemical conditions, making it suitable for use in demanding industrial processes. Its ability to undergo selective transformations has been leveraged in the creation of advanced materials, such as high-performance polymers and specialty chemicals. Recent studies have also highlighted its potential as a building block for optoelectronic materials due to its unique electronic properties.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity. Findings indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current regulatory standards for chemical safety. However, ongoing research continues to explore methods for minimizing its environmental footprint during production and application.

The development of 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile has been driven by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to predict its reactivity and optimize its synthesis pathway more effectively than ever before. As a result, this compound has become an essential component in modern chemical toolkits.

Looking ahead, the future of 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile is poised for continued growth as researchers uncover new applications across diverse industries. Its versatility as both an intermediate and a final product positions it as a key player in the advancement of science and technology.